Cas no 2248187-78-0 ((2S)-6,6,6-Trifluoro-2-methylhexanoic acid)

• Product Name: (2S)-6,6,6-Trifluoro-2-methylhexanoic acid
• CAS No: 2248187-78-0
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 6482988
• PubChem ID: 137939752
• Update Time: 2025-06-08

(2S)-6,6,6-Trifluoro-2-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505885
• SCHEMBL24832116
• (2S)-6,6,6-Trifluoro-2-methylhexanoic acid
• 2248187-78-0

• Inchi： 1S/C7H11F3O2/c1-5(6(11)12)3-2-4-7(8,9)10/h5H,2-4H2,1H3,(H,11,12)/t5-/m0/s1
• InChI Key： FCJNGYWGGYQYSA-YFKPBYRVSA-N
• SMILES： FC(CCC[C@@H](C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-6,6,6-Trifluoro-2-methylhexanoic acid

Research Brief on (2S)-6,6,6-Trifluoro-2-methylhexanoic Acid (CAS: 2248187-78-0) in Chemical Biology and Pharmaceutical Applications

In recent years, (2S)-6,6,6-Trifluoro-2-methylhexanoic acid (CAS: 2248187-78-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral trifluoromethylated carboxylic acid derivative exhibits unique physicochemical properties due to the presence of the trifluoromethyl group, which enhances metabolic stability and lipophilicity. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs targeting metabolic disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2S)-6,6,6-Trifluoro-2-methylhexanoic acid as a building block for designing novel PPARγ modulators. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the compound's scaffold to optimize binding affinity and selectivity. The results indicated that derivatives incorporating this moiety showed improved pharmacokinetic profiles compared to non-fluorinated analogs, with enhanced oral bioavailability and reduced clearance rates in preclinical models.

Another significant application was reported in ACS Chemical Biology, where (2S)-6,6,6-Trifluoro-2-methylhexanoic acid served as a precursor for developing covalent inhibitors of fatty acid amide hydrolase (FAAH). The study highlighted how the trifluoromethyl group's electron-withdrawing properties facilitated the formation of stable enzyme-inhibitor complexes, leading to prolonged pharmacological effects. This finding has important implications for treating pain and neurodegenerative disorders where FAAH plays a crucial regulatory role.

From a synthetic chemistry perspective, recent advances in asymmetric catalysis have enabled more efficient production of enantiomerically pure (2S)-6,6,6-Trifluoro-2-methylhexanoic acid. A 2024 Nature Catalysis paper described a novel nickel-catalyzed hydrofluorination method that achieved >99% ee with excellent yields, addressing previous challenges in stereoselective synthesis. This technological breakthrough is expected to facilitate broader adoption of this compound in drug discovery programs.

The compound's unique properties have also attracted attention in radiopharmaceutical development. Researchers at MIT recently utilized (2S)-6,6,6-Trifluoro-2-methylhexanoic acid as a precursor for fluorine-18 labeled PET tracers, capitalizing on the structural similarity between the CF3 group and the radioactive isotope. This application demonstrates the compound's versatility across different areas of pharmaceutical science, from small molecule therapeutics to diagnostic imaging agents.

Looking forward, the growing body of research on (2S)-6,6,6-Trifluoro-2-methylhexanoic acid suggests several promising directions. These include exploration of its potential in targeted protein degradation strategies, where the trifluoromethyl group could enhance proteolysis-targeting chimera (PROTAC) functionality, and applications in antibody-drug conjugates as a stable linker component. As synthetic methodologies continue to advance and biological understanding deepens, this compound is poised to play an increasingly important role in next-generation therapeutic development.